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CAS No.: 31059-19-5

Cat. No.: B15928844
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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the discovery, synthesis, and

historical development of 2-(Pentyloxy)naphthalene. While the precise historical record of its

initial synthesis remains elusive in readily available literature, its preparation is reliably

achieved through the well-established Williamson ether synthesis. This document details the

probable synthetic methodology, collates known physical and chemical properties, and

explores its primary application in the fragrance industry. The guide also addresses the current

gap in knowledge regarding its specific biological activities and associated signaling pathways,

highlighting areas for future research.

Introduction
2-(Pentyloxy)naphthalene is an aromatic ether characterized by a pentyloxy group attached

to the second position of a naphthalene ring. Naphthalene, the simplest polycyclic aromatic

hydrocarbon, consists of two fused benzene rings. The introduction of an alkoxy group, such as

pentyloxy, modifies the electronic and physical properties of the naphthalene core, influencing
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its reactivity and potential applications. This guide aims to provide a detailed technical resource

on 2-(Pentyloxy)naphthalene for professionals in chemical research and drug development.

Discovery and History
The specific historical details surrounding the first synthesis of 2-(Pentyloxy)naphthalene are

not well-documented in prominent scientific literature. It is highly probable that its synthesis was

first achieved as part of broader investigations into the derivatization of 2-naphthol and the

exploration of novel aromatic ethers. The Williamson ether synthesis, a fundamental and widely

used method for preparing ethers, was developed in the mid-19th century and would have

been the logical and straightforward route for its preparation from readily available starting

materials.

The Gattermann reaction, another classic method for the formylation of aromatic compounds, is

relevant in the broader context of naphthalene derivative synthesis but is not directly applicable

to the synthesis of this specific ether.[1][2][3][4][5]

Synthesis
The primary and most logical route for the synthesis of 2-(Pentyloxy)naphthalene is the

Williamson ether synthesis. This reaction involves the nucleophilic substitution of a pentyl

halide by the naphthoxide ion, which is generated by deprotonating 2-naphthol with a suitable

base.

Reaction Principle
The synthesis proceeds in two key steps:

Deprotonation of 2-naphthol: 2-Naphthol, a weakly acidic phenol, is treated with a strong

base (e.g., sodium hydroxide or potassium carbonate) to form the sodium or potassium 2-

naphthoxide salt. This salt is a potent nucleophile.

Nucleophilic Substitution (SN2): The 2-naphthoxide ion then attacks the primary pentyl halide

(e.g., 1-bromopentane or 1-iodopentane) in a bimolecular nucleophilic substitution (SN2)

reaction, displacing the halide ion to form the 2-(pentyloxy)naphthalene ether.

Caption: Williamson Ether Synthesis of 2-(Pentyloxy)naphthalene.
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Experimental Protocol (Proposed)
The following is a proposed experimental protocol for the synthesis of 2-
(Pentyloxy)naphthalene, adapted from established procedures for similar Williamson ether

syntheses.

Materials:

2-Naphthol

1-Bromopentane

Sodium Hydroxide (NaOH) or Potassium Carbonate (K₂CO₃)

Ethanol (or other suitable solvent like DMF)

Diethyl ether

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Formation of the Naphthoxide: In a round-bottom flask equipped with a reflux condenser and

a magnetic stirrer, dissolve 2-naphthol in ethanol. To this solution, add a stoichiometric

equivalent of powdered sodium hydroxide or an excess of potassium carbonate.

Reaction: Stir the mixture at room temperature for 30 minutes to ensure complete formation

of the 2-naphthoxide salt.

Addition of Alkyl Halide: Add a slight excess (1.1 equivalents) of 1-bromopentane to the

reaction mixture.

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).
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Work-up: After the reaction is complete, cool the mixture to room temperature and remove

the solvent under reduced pressure. Partition the residue between diethyl ether and water.

Extraction and Washing: Separate the organic layer and wash it sequentially with 1 M NaOH

solution, water, and brine.

Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and

evaporate the solvent to yield the crude product.

Purification: The crude 2-(Pentyloxy)naphthalene can be purified by vacuum distillation or

column chromatography on silica gel.

Quantitative Data
A summary of the known quantitative data for 2-(Pentyloxy)naphthalene is presented in the

table below.[6]

Property Value Source

Molecular Formula C₁₅H₁₈O PubChem

Molecular Weight 214.30 g/mol PubChem

CAS Number 31059-19-5 PubChem

Boiling Point 335 °C at 760 mmHg LookChem

Density 1.003 g/cm³ LookChem

Refractive Index 1.562 LookChem

XLogP3 5.3 PubChem

Spectral Data (Predicted)
While specific, experimentally obtained spectra for 2-(Pentyloxy)naphthalene are not readily

available in public databases, the expected spectral characteristics can be predicted based on

its structure and data from analogous compounds.
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¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the naphthalene ring system, likely in the range of 7.1-7.8 ppm. The

protons of the pentyloxy group would appear in the upfield region, with the triplet for the

terminal methyl group around 0.9 ppm, a multiplet for the three methylene groups between

1.3-1.8 ppm, and a triplet for the methylene group attached to the oxygen at approximately

4.0 ppm.

¹³C NMR: The carbon NMR spectrum would display signals for the ten aromatic carbons of

the naphthalene ring, with the carbon attached to the oxygen being the most deshielded of

the substituted ring. The five carbons of the pentyl group would appear in the aliphatic region

of the spectrum.

IR Spectroscopy: The infrared spectrum would be characterized by strong C-O-C stretching

vibrations of the ether linkage in the region of 1250-1000 cm⁻¹. Aromatic C-H stretching

vibrations would be observed above 3000 cm⁻¹, and C=C stretching vibrations of the

aromatic ring would appear in the 1600-1450 cm⁻¹ region.

Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺) at m/z =

214. Fragmentation would likely involve cleavage of the ether bond, leading to characteristic

fragment ions.

Biological Activity and Applications
The primary documented application of 2-(Pentyloxy)naphthalene is in the fragrance and

perfume industry.[7][8][9] Like other 2-alkoxynaphthalenes, it possesses a pleasant, floral, and

slightly fruity aroma. These compounds are valued for their substantivity and fixative properties

in fragrance formulations.

There is a significant lack of detailed research into the specific biological activities of 2-
(Pentyloxy)naphthalene beyond its olfactory properties. While some naphthalene derivatives

have been investigated for a wide range of pharmacological activities, including anticancer,

anti-inflammatory, and antimicrobial effects, no such studies have been specifically reported for

the pentyloxy derivative.[10][11][12][13][14][15][16]
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Caption: A logical workflow for investigating the biological activity of 2-
(Pentyloxy)naphthalene.
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Future Directions
The existing knowledge on 2-(Pentyloxy)naphthalene is largely confined to its synthesis and

use as a fragrance ingredient. There is a clear opportunity for further research to explore its

potential biological activities. Future studies could focus on:

Systematic Biological Screening: Evaluating the compound against a panel of cancer cell

lines, bacterial strains, and fungal species to identify any potential therapeutic properties.

Enzyme Inhibition Assays: Investigating its ability to inhibit key enzymes involved in disease

pathways.

Pharmacokinetic and Toxicological Studies: Determining its absorption, distribution,

metabolism, excretion (ADME), and toxicity profiles to assess its drug-like properties.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a series of related 2-

alkoxynaphthalenes to understand how the nature of the alkyl chain influences biological

activity.

Conclusion
2-(Pentyloxy)naphthalene is a readily accessible aromatic ether with established applications

in the fragrance industry. While its discovery and early history are not well-defined, its synthesis

via the Williamson ether synthesis is straightforward. This technical guide has consolidated the

available information on its properties and synthesis. The significant gap in the understanding

of its biological activity presents a promising area for future research, with the potential for the

discovery of novel therapeutic applications for this and related naphthalene derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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